1-Propoxy-2-propanol
Overview
Description
1-Propoxy-2-propanol, also known as Propylene glycol propyl ether, is a colorless transparent liquid . It has a molecular formula of C6H14O2 and a molecular weight of 118.17 . It is used as a coupling agent and solvent in household and industrial cleaners, grease and paint removers, metal cleaners, and hard surface cleaners .
Synthesis Analysis
1-Propoxy-2-propanol can be prepared either by dehydration of propan-1-ol by heating it with conc. H2SO4 or by first converting a part of it into 1-bromo propane and other part into its sodium salt and then reducing them together i.e., by Williamson synthesis .
Molecular Structure Analysis
The molecular structure of 1-Propoxy-2-propanol consists of a propoxy group (C3H7O) and a propanol group (C3H7O). The structure can be represented as CH3CH2CH2OCH2CH(OH)CH3 .
Chemical Reactions Analysis
In a study of binary liquid mixtures of 1-Propoxy-2-propanol with amines, it was found that strong intermolecular interactions exist among unlike molecules in binary mixtures of 1-Propoxy-2-propanol with diisopropylamine and dibutylamine, while weak interactions exist in the case of tributylamine .
Physical And Chemical Properties Analysis
1-Propoxy-2-propanol is a liquid at room temperature with a density of 0.885 g/mL at 25 °C . It has a boiling point of 140-160 °C . It is soluble in water and is stable under normal conditions .
Scientific Research Applications
Thermodynamic and Physicochemical Studies of Binary Mixtures of 1-Propoxy-2-Propanol with Amines
Specific Scientific Field
This research falls under the field of Physical Chemistry , specifically the study of thermodynamic properties of binary liquid mixtures.
Comprehensive Summary of the Application
In this study, the intermolecular interactions for binary liquid mixtures of 1-propoxy-2-propanol with amines namely diisopropylamine, dibutylamine, and tributylamine were examined . This research is significant due to the application of these mixtures in various chemical and biochemical industries .
Methods of Application or Experimental Procedures
The experimentally measured values of density (ρ), speed of sound (u), and viscosity (η) were used to examine the intermolecular interactions . Measurements were carried out over the entire composition range and temperature range from 298.15 to 308.15 K . Excess and deviation properties were calculated using the measured data and were discussed in terms of intermolecular interactions in the mixtures .
Summary of Results or Outcomes
The results revealed the presence of strong intermolecular interactions among unlike molecules in binary mixtures of 1-propoxy-2-propanol with diisopropylamine and dibutylamine, while weak interactions in the case of tributylamine . These properties were correlated with composition using the Redlich–Kister polynomial . The Jouyban–Acree model was used to correlate the measured data with composition .
Heat Transfer Nanofluids
Specific Scientific Field
This application falls under the field of Thermal Engineering .
Comprehensive Summary of the Application
1-Propoxy-2-propanol can be used in the development of heat transfer nanofluids . Nanofluids are engineered colloids of nanoparticles in a base fluid that offer enhanced thermal properties compared to the base fluid, making them useful in heat transfer applications .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for this use of 1-Propoxy-2-propanol are not detailed in the available resources .
Summary of Results or Outcomes
The outcomes of this application are also not specified in the available resources . However, the general expectation is that the use of 1-Propoxy-2-propanol in nanofluids would enhance the thermal properties of the fluid, improving its performance in heat transfer applications .
Eco-friendly Deep Eutectic Solvents
Specific Scientific Field
This application falls under the field of Green Chemistry .
Comprehensive Summary of the Application
1-Propoxy-2-propanol is used as an eco-friendly deep eutectic solvent . Deep eutectic solvents are a type of ionic liquid with remarkable solvent properties, and they are considered green alternatives to traditional organic solvents .
Summary of Results or Outcomes
The outcomes of this application are also not specified in the available resources . However, the general expectation is that the use of 1-Propoxy-2-propanol as a deep eutectic solvent would contribute to more sustainable and environmentally friendly chemical processes .
Safety And Hazards
1-Propoxy-2-propanol is a flammable liquid and vapor. It causes skin irritation and serious eye irritation . In the event of a fire, harmful products of combustion such as CO and CO2 may be produced . It is advised to keep the container tightly closed and away from heat, sparks, open flames, and hot surfaces .
properties
IUPAC Name |
1-propoxypropan-2-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14O2/c1-3-4-8-5-6(2)7/h6-7H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FENFUOGYJVOCRY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOCC(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5029217 | |
Record name | 1-Propoxy-2-propanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5029217 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colorless liquid with a mild odor of ether; Hygroscopic; [CHEMINFO] | |
Record name | 2-Propanol, 1-propoxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1-Propoxy-2-propanol | |
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URL | https://haz-map.com/Agents/2920 | |
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Boiling Point |
150.2 °C | |
Record name | 1-PROPOXY-2-PROPANOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6482 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Flash Point |
48 °C (118 °F) - closed cup | |
Record name | 1-PROPOXY-2-PROPANOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6482 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Miscible with water | |
Record name | 1-PROPOXY-2-PROPANOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6482 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
0.8886 g/cu cm at 20 °C | |
Record name | 1-PROPOXY-2-PROPANOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6482 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
1.7 [mmHg], 2.2125 mm Hg at 25 °C | |
Record name | 1-Propoxy-2-propanol | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/2920 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Record name | 1-PROPOXY-2-PROPANOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6482 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
1-Propoxy-2-propanol | |
CAS RN |
1569-01-3 | |
Record name | 1-Propoxy-2-propanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1569-01-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1-Propoxy-2-propanol | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001569013 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Propanol, 1-propoxy- | |
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Record name | 1-Propoxy-2-propanol | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-propoxypropan-2-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.885 | |
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Record name | 1-PROPOXY-2-PROPANOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/152BY1743W | |
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Record name | 1-PROPOXY-2-PROPANOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6482 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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